Cas no 73332-75-9 (Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-6-nitro-)
73332-75-9 structure
Product Name:Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-6-nitro-
CAS No:73332-75-9
MF:C6H7N3O3
MW:169.138080835342
CID:573477
PubChem ID:460732
Update Time:2025-04-19
Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-6-nitro-
- 2-methyl-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
- 2-Methyl-6-nitro-2,3-dihydro-imidazo[2,1-b]oxazole
- Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-6-nitro
- Imidazo[2,1-b]oxazole, 2,3-dihydro-2-methyl-6-nitro-
- 73332-75-9
- CHEMBL155455
- Imidazo(2,1-b)oxazole, 2,3-dihydro-2-methyl-6-nitro-
- NUCGDAFGCCIOTC-UHFFFAOYSA-N
- AKOS006329558
- DTXSID90994060
- 2-methyl-6-nitro-2,3-dihydroimidazo[2,1-b]oxazole
- SCHEMBL5544495
-
- Inchi: 1S/C6H7N3O3/c1-4-2-8-3-5(9(10)11)7-6(8)12-4/h3-4H,2H2,1H3
- InChI Key: NUCGDAFGCCIOTC-UHFFFAOYSA-N
- SMILES: O1C2=NC(=CN2CC1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 169.04900
- Monoisotopic Mass: 169.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 72.87000
- LogP: 1.09540
Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-6-nitro- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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